![molecular formula C25H25N3O2 B4846526 1-(4-biphenylylcarbonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide](/img/structure/B4846526.png)
1-(4-biphenylylcarbonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide
Overview
Description
1-(4-biphenylylcarbonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide, commonly known as BMS-986165, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of autoimmune diseases such as psoriasis and lupus.
Mechanism of Action
BMS-986165 is a selective inhibitor of the TYK2 kinase, which plays a key role in the signaling pathways that lead to inflammation. By inhibiting TYK2, BMS-986165 can reduce the production of inflammatory cytokines and other mediators, leading to a reduction in inflammation and disease symptoms.
Biochemical and Physiological Effects:
In preclinical studies, BMS-986165 has been shown to effectively reduce inflammation and improve disease symptoms in models of psoriasis and lupus. Additionally, BMS-986165 has also been shown to have anti-tumor effects in models of cancer. However, further studies are needed to fully understand the biochemical and physiological effects of BMS-986165.
Advantages and Limitations for Lab Experiments
One advantage of BMS-986165 is its selectivity for TYK2, which reduces the risk of off-target effects. Additionally, BMS-986165 has shown promising results in preclinical studies for the treatment of autoimmune diseases and cancer. However, one limitation of BMS-986165 is its relatively short half-life, which may limit its efficacy in clinical settings.
Future Directions
There are several future directions for research on BMS-986165. One area of focus is the development of more potent and selective TYK2 inhibitors. Additionally, further studies are needed to fully understand the biochemical and physiological effects of BMS-986165, as well as its potential use in the treatment of other inflammatory conditions. Finally, clinical trials are needed to evaluate the safety and efficacy of BMS-986165 in humans.
Scientific Research Applications
BMS-986165 has been extensively studied in preclinical models of autoimmune diseases, including psoriasis and lupus. In these studies, BMS-986165 has been shown to effectively reduce inflammation and improve disease symptoms. Additionally, BMS-986165 has also been investigated for its potential use in the treatment of cancer and other inflammatory conditions.
properties
IUPAC Name |
1-(4-phenylbenzoyl)-N-(pyridin-4-ylmethyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O2/c29-24(27-18-19-10-14-26-15-11-19)22-12-16-28(17-13-22)25(30)23-8-6-21(7-9-23)20-4-2-1-3-5-20/h1-11,14-15,22H,12-13,16-18H2,(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXURKUUFSPPVNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=CC=NC=C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.